molecular formula C11H14BCl2NO2 B567436 2,4-Dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine CAS No. 1257651-49-2

2,4-Dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Cat. No. B567436
M. Wt: 273.948
InChI Key: ZKIKGOMOMBWEOI-UHFFFAOYSA-N
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Description

“2,4-Dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine” is a chemical compound with the empirical formula C11H15BClNO2 . It is a derivative of pyridine, which is a basic heterocyclic organic compound .

Scientific Research Applications

  • Borylation of Alkylbenzenes : Compounds with the 1,3,2-dioxaborolane structure, such as 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane, can be used for borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate .

  • Hydroboration of Alkynes and Alkenes : These compounds can also be used for hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts .

  • Coupling with Aryl Iodides : Another application is coupling with aryl iodides in the presence of a copper catalyst to form aryl boronates .

  • Asymmetric Hydroboration of 1,3-Enynes : They can be used for asymmetric hydroboration of 1,3-enynes to form chiral allenyl boronates .

  • Synthesis of Novel Copolymers : Compounds with the 1,3,2-dioxaborolane structure, such as 2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, can be employed in the synthesis, optical, and electrochemical properties of novel copolymers on the basis of benzothiadiazole and electron-rich arene units .

  • Borylation of Alkylbenzenes : Compounds with the 1,3,2-dioxaborolane structure, such as 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane, can be used for borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate .

  • Hydroboration of Alkynes and Alkenes : These compounds can also be used for hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts .

  • Coupling with Aryl Iodides : Another application is coupling with aryl iodides in the presence of a copper catalyst to form aryl boronates .

  • Asymmetric Hydroboration of 1,3-Enynes : They can be used for asymmetric hydroboration of 1,3-enynes to form chiral allenyl boronates .

properties

IUPAC Name

2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H14BCl2NO2/c1-10(2)11(3,4)17-12(16-10)8-7(13)5-6-15-9(8)14/h5-6H,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZKIKGOMOMBWEOI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

B1(OC(C(O1)(C)C)(C)C)C2=C(C=CN=C2Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14BCl2NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30746343
Record name 2,4-Dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30746343
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

274.0 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,4-Dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

CAS RN

1257651-49-2
Record name 2,4-Dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30746343
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1257651-49-2
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